Cas no 2309467-56-7 (Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate
• CAS No: 2309467-56-7
• MF: C₁₈H₂₇BrN₂O₃
• MW: 399.32258439064
• CID: 6386462
• PubChem ID: 165802775
• Update Time: 2025-05-27

Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate
• 2309467-56-7
• EN300-7429659
• Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate

• Inchi： 1S/C18H27BrN2O3/c1-17(2,3)24-15(22)13-23-18(8-4-5-10-20-12-9-18)14-7-6-11-21-16(14)19/h6-7,11,20H,4-5,8-10,12-13H2,1-3H3
• InChI Key： PTDOBGYNTKGUHH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCNCCCC1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 398.12051g/mol
• Monoisotopic Mass: 398.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate

Research Brief on Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate (CAS: 2309467-56-7)

In recent years, the compound Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate (CAS: 2309467-56-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azocane ring and bromopyridine moiety, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The following research brief consolidates the latest findings and developments related to this compound, with a focus on its synthetic applications, biological relevance, and emerging research trends.

The synthesis of Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate involves a multi-step process, often leveraging palladium-catalyzed cross-coupling reactions to introduce the bromopyridine group. Recent studies have optimized these synthetic routes to improve yield and purity, with particular emphasis on minimizing side reactions. The compound's structural complexity and functional groups make it a versatile building block for further derivatization, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

From a biological perspective, preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against specific protein kinases implicated in cancer and inflammatory diseases. Researchers have highlighted its potential as a scaffold for designing selective kinase inhibitors, owing to its ability to occupy the ATP-binding pocket of target enzymes. However, further pharmacokinetic and toxicological evaluations are required to assess its suitability for clinical development.

Recent publications have also explored the compound's role in fragment-based drug discovery (FBDD). Its modular structure allows for easy incorporation into larger pharmacophores, enabling the rapid generation of diverse compound libraries. Computational modeling studies have further elucidated its binding modes and interactions with biological targets, providing valuable insights for rational drug design.

In conclusion, Tert-butyl 2-{[4-(2-bromopyridin-3-yl)azocan-4-yl]oxy}acetate represents a promising chemical entity with broad applications in medicinal chemistry. Ongoing research aims to expand its utility through innovative synthetic strategies and detailed mechanistic studies. Future directions may include in vivo efficacy testing and the development of more potent analogs with enhanced selectivity and bioavailability.